Cas no 605663-20-5 (4-Methyl-1,2-thiazol-5-amine;hydrochloride)

• Product Name: 4-Methyl-1,2-thiazol-5-amine;hydrochloride
• CAS No: 605663-20-5
• MF: C₄H₇ClN₂S
• MW: 150.629778146744
• CID: 6348601
• PubChem ID: 145867597
• Update Time: 2025-05-19

4-Methyl-1,2-thiazol-5-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-METHYLISOTHIAZOL-5-AMINE HCL
• 605663-20-5
• 4-methyl-1,2-thiazol-5-amine hydrochloride
• EN300-7429811
• 4-Methyl-1,2-thiazol-5-amine;hydrochloride
• AT21117
• Z3716437679

• Inchi： 1S/C4H6N2S.ClH/c1-3-2-6-7-4(3)5;/h2H,5H2,1H3;1H
• InChI Key： CFWRUJTXRGUUBE-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C=N1)C)N

Computed Properties

• Exact Mass: 150.0018471g/mol
• Monoisotopic Mass: 150.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Methyl-1,2-thiazol-5-amine;hydrochloride

4-Methyl-1,2-thiazol-5-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 605663-20-5, commonly referred to as 4-Methyl-1,2-thiazol-5-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The 4-methyl substituent and the hydrochloride salt form further define its structure and properties, making it a unique entity in chemical research.

Recent studies have highlighted the potential of 4-Methyl-1,2-thiazol-5-amine hydrochloride in various applications, particularly in drug discovery. The thiazole ring system is known for its versatility and ability to participate in a wide range of chemical reactions. This makes it an attractive scaffold for designing bioactive molecules. Researchers have explored its role as a building block for constructing complex molecules with potential therapeutic effects, such as anti-inflammatory, antifungal, and anticancer properties.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex structures. For instance, the hydrochloride form facilitates controlled protonation of the amine group, which is crucial for certain reaction pathways. This property has been exploited in the development of novel synthetic routes for bioactive compounds. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, paving the way for large-scale production.

The 4-methyl substituent plays a pivotal role in modulating the physical and chemical properties of the compound. It introduces steric effects that influence the molecule's solubility, stability, and reactivity. These characteristics are critical when considering its application in pharmaceutical formulations. Moreover, the methyl group can serve as a handle for further functionalization, enabling chemists to tailor the molecule's properties according to specific needs.

In terms of pharmacological applications, 4-Methyl-1,2-thiazol-5-amine hydrochloride has shown promise as an intermediate in drug development. Its ability to interact with biological systems through various mechanisms makes it a valuable tool for researchers. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. This highlights its role not only as a building block but also as an active pharmaceutical ingredient.

From a synthetic perspective, the preparation of 4-Methyl-1,2-thiazol-5-amine hydrochloride involves a series of well-defined steps that ensure high purity and consistency. The process typically begins with the synthesis of the thiazole ring system through condensation reactions involving thiols and aldehydes or ketones. Subsequent modifications introduce the methyl group and convert the free amine into its hydrochloride salt form.

The growing interest in this compound is driven by its unique combination of structural features and functional versatility. As researchers continue to explore its potential applications, new insights into its properties are emerging. For instance, recent computational studies have provided deeper understanding of its electronic structure and reactivity patterns at the molecular level.

In conclusion, 4-Methyl-1,2-thiazol-5-amine hydrochloride stands out as a significant molecule in contemporary chemical research. Its role as both a building block and an active compound underscores its importance across multiple disciplines. With ongoing advancements in synthetic methods and pharmacological studies, this compound is poised to make even greater contributions to scientific innovation.